Cas no 220780-53-0 (5-Isoxazolecarboxaldehyde,3-chloro-)
220780-53-0 structure
Product Name:5-Isoxazolecarboxaldehyde,3-chloro-
CAS No:220780-53-0
MF:C4H2ClNO2
MW:131.517179965973
CID:244028
PubChem ID:15479607
Update Time:2025-04-19
5-Isoxazolecarboxaldehyde,3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxaldehyde,3-chloro-
- 3-chloro-1,2-oxazole-5-carbaldehyde
- 3-CHLORO-5-ISOXAZOLECARBOXALDEHYDE
- 5-Isoxazolecarboxaldehyde, 3-chloro- (9CI)
- 220780-53-0
- 5-Isoxazolecarboxaldehyde,3-chloro-(9ci)
- 3-chloro-5-isoxazolecarbaldehyde
-
- Inchi: 1S/C4H2ClNO2/c5-4-1-3(2-7)8-6-4/h1-2H
- InChI Key: PSJWKHYVHBXVQL-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)ON=1
Computed Properties
- Exact Mass: 130.97746
- Monoisotopic Mass: 130.9774060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 245.6±20.0 ºC (760 Torr),
- Flash Point: 102.3±21.8 ºC,
- Solubility: Slightly soluble (9.7 g/l) (25 º C),
- PSA: 43.1
5-Isoxazolecarboxaldehyde,3-chloro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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